N-[2-(4-chloro-2-methylphenoxy)ethyl]-3-(pentan-3-ylsulfamoyl)benzamide

• Molecular Formula: C21H27ClN2O4S
• Molecular Weight: 439 g/mol
• IUPAC Name: N-[2-(4-chloro-2-methylphenoxy)ethyl]-3-(pentan-3-ylsulfamoyl)benzamide
• InChI: InChI=1S/C21H27ClN2O4S/c1-4-18(5-2)24-29(26,27)19-8-6-7-16(14-19)21(25)23-11-12-28-20-10-9-17(22)13-15(20)3/h6-10,13-14,18,24H,4-5,11-12H2,1-3H3,(H,23,25)
• InChI Key: ISHKBBIGIMCEBX-UHFFFAOYSA-N
• SMILES: CCC(CC)NS(=O)(=O)C1=CC=CC(=C1)C(=O)NCCOC2=C(C=C(C=C2)Cl)C

Description

N-[2-(4-chloro-2-methylphenoxy)ethyl]-3-(pentan-3-ylsulfamoyl)benzamide, also known as CP-690,550, is a small molecule drug that has been extensively studied for its potential therapeutic applications. It was first synthesized in 2003 by Pfizer, and has since been the subject of numerous scientific studies.

Mechanism of Action

N-[2-(4-chloro-2-methylphenoxy)ethyl]-3-(pentan-3-ylsulfamoyl)benzamide works by inhibiting the activity of JAK enzymes, which play a key role in the signaling pathways that regulate immune responses. By inhibiting JAK activity, this compound can reduce the production of pro-inflammatory cytokines and other immune system mediators, which can help to alleviate the symptoms of autoimmune diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. It has been shown to be a potent inhibitor of JAK enzymes, with high selectivity for JAK3. It can reduce the production of pro-inflammatory cytokines and other immune system mediators, and can also inhibit the proliferation of T cells and B cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-chloro-2-methylphenoxy)ethyl]-3-(pentan-3-ylsulfamoyl)benzamide for lab experiments is its high selectivity for JAK3, which makes it a useful tool for studying the role of this enzyme in immune system signaling pathways. However, one limitation of this compound is that it can have off-target effects on other enzymes and signaling pathways, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on N-[2-(4-chloro-2-methylphenoxy)ethyl]-3-(pentan-3-ylsulfamoyl)benzamide and related compounds. One area of interest is the development of more selective JAK inhibitors that can target specific JAK isoforms with greater precision. Another area of interest is the use of JAK inhibitors in combination with other drugs for the treatment of autoimmune diseases, to maximize their therapeutic efficacy and minimize side effects. Finally, there is a need for further research on the long-term safety and efficacy of JAK inhibitors, particularly in light of their potential immunosuppressive effects.

Synthesis Methods

The synthesis of N-[2-(4-chloro-2-methylphenoxy)ethyl]-3-(pentan-3-ylsulfamoyl)benzamide involves a multi-step process that begins with the reaction of 4-chloro-2-methylphenol with epichlorohydrin to form 2-(4-chloro-2-methylphenoxy)ethanol. This intermediate is then reacted with 3-(pentan-3-ylsulfamoyl)benzoic acid to form the final product, this compound.

Scientific Research Applications

N-[2-(4-chloro-2-methylphenoxy)ethyl]-3-(pentan-3-ylsulfamoyl)benzamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. It has been shown to be a potent inhibitor of the Janus kinase (JAK) family of enzymes, which are involved in the signaling pathways that regulate immune responses.